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Compound of Interest

Compound Name: 2-lodo-3-nitrophenol

Cat. No.: B176071

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-lodo-3-nitrophenol is a versatile aromatic compound of significant interest in organic
synthesis and drug discovery. The presence of a nitro group ortho to the iodine atom activates
the aromatic ring towards nucleophilic aromatic substitution (SNAr). This, combined with the
phenolic hydroxyl group, allows for a variety of chemical transformations, making it a valuable
building block for the synthesis of diverse molecular scaffolds. The electron-withdrawing nature
of the nitro group facilitates the displacement of the iodide, a good leaving group, by a range of
nucleophiles. These reactions are fundamental in constructing more complex molecules with
potential applications in medicinal chemistry and materials science.

This document provides detailed application notes and experimental protocols for the reaction
of 2-iodo-3-nitrophenol with various classes of nucleophiles, including oxygen, nitrogen, and
sulfur-based nucleophiles.

Reaction Mechanism: Nucleophilic Aromatic
Substitution (SNAr)

The reaction of 2-iodo-3-nitrophenol with nucleophiles predominantly proceeds via a
bimolecular nucleophilic aromatic substitution (SNAr) mechanism. This is a two-step process:
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» Nucleophilic Attack: The nucleophile attacks the carbon atom bearing the iodine, leading to
the formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer
complex. The negative charge is delocalized onto the nitro group, which stabilizes the
intermediate.

e Leaving Group Departure: The aromaticity of the ring is restored by the elimination of the
iodide ion.

For certain nucleophiles, particularly those that are less reactive, a copper-catalyzed pathway
known as the Ullimann condensation can be employed to facilitate the substitution.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Reactions of 2-lodo-3-
nitrophenol with Nucleophiles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176071#reaction-of-2-iodo-3-nitrophenol-with-
nucleophiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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